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Compound of Interest

Compound Name: Eugenol acetate-d3

Cat. No.: B12363930

An In-depth Technical Guide to Eugenol Acetate-d3

Eugenol acetate-d3 is the deuterated form of eugenol acetate.[1] It serves as a stable isotope-
labeled internal standard in analytical chemistry, particularly in mass spectrometry-based
guantification methods. The incorporation of deuterium atoms provides a distinct mass
difference, allowing it to be distinguished from the non-labeled endogenous eugenol acetate
without significantly altering its chemical properties. This makes it an invaluable tool for
researchers in pharmacokinetics, metabolism studies, and food science.

Chemical Structure and Properties

Eugenol acetate-d3 is structurally identical to eugenol acetate, with the exception of three
hydrogen atoms on the acetyl group being replaced by deuterium atoms. Eugenol acetate
itself, also known as acetyleugenol, is a phenylpropanoid compound and a constituent of
essential oils from plants like cloves (Syzygium aromaticum) and cinnamon.[2][3] It is formed
by the acetylation of eugenol.[4]

The chemical name for Eugenol acetate is 4-allyl-2-methoxyphenyl acetate.[5][6] The "d3"
designation indicates that the methyl group of the acetate moiety contains three deuterium
atoms.

Caption: Chemical structure of Eugenol acetate-d3.

Quantitative Data
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The following table summarizes the key chemical and physical properties of Eugenol acetate

and its deuterated analog.

Property

Eugenol Acetate-d3

Eugenol Acetate

Molecular Formula

C12H11D303

C12H1403[6][7][8][9]

Molecular Weight Approx. 209.26 g/mol 206.24 g/mol [6][9]
Not explicitly available in
CAS Number 93-28-7[5][6][9]
search results
Colorless to pale yellow solid Colorless to pale yellow solid
Appearance o o
or liquid[5] or liquid[5]
Purity Typically =98% >98%[5][9][10]
Boiling Point Not specified 281-286 °C[10]
Density Not specified 1.079 g/mL at 25 °C[10]
Refractive Index Not specified n20/D 1.518[10]
MUFKFMXVLWHCHY-
MUFKFMXVLWHCHY-
InChl Key UHFFFAOYSA-N (for non-
UHFFFAOYSA-N[8]
deuterated)
SMILES COC1=C(OC(=O)C([2H])([2H])  COclcc(CC=C)ccclOC(C)=0[

[2H])C=CC(CC=C)=C1

10]

Experimental Protocols
Synthesis of Eugenol Acetate

The synthesis of eugenol acetate is typically achieved through the acetylation of eugenol.[11]

For the deuterated form, a deuterated acetylating agent is used.

Objective: To synthesize Eugenol Acetate via acetylation of Eugenol.

Materials:

e Eugenol
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Acetic anhydride (for Eugenol acetate) or Acetic anhydride-d6 (for Eugenol acetate-d3)
Catalyst (e.g., lipase, molecular sieves, or a mild acid/base)[12][13]

Solvent (optional, as solvent-free systems are common)[13]

Sodium bicarbonate solution

Anhydrous sodium sulfate

Dichloromethane or other suitable organic solvent

Protocol:

Reaction Setup: In a round-bottom flask, combine eugenol and acetic anhydride. The molar
ratio can be optimized, with ratios from 1:3 to 1:5 (eugenol to acetic anhydride) being
common.[12][13]

Catalysis: Add the chosen catalyst. For enzymatic synthesis, a lipase such as Lipozyme TL
100L can be used at a concentration of around 5% by weight.[12] For chemical catalysis,
molecular sieves or resins like Amberlite XAD-16 can be employed.[13]

Reaction Conditions: The mixture is typically stirred at a controlled temperature.
Temperatures between 50°C and 70°C are often used.[12] The reaction progress can be
monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, the mixture is cooled. If a solvent was used, it is
removed under reduced pressure. The residue is then neutralized with a sodium bicarbonate
solution to quench any remaining acetic anhydride and acid byproducts.

Extraction: The product is extracted from the agueous phase using an organic solvent like
dichloromethane.[14]

Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, filtered, and the solvent is evaporated. The crude product can be further
purified by column chromatography on silica gel.[14]
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Caption: General workflow for the synthesis and purification of Eugenol acetate-d3.
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Biological Activity and Signaling Pathways

Eugenol acetate exhibits various biological activities, including antibacterial, anticancer, anti-
inflammatory, and antioxidant properties.[1] One of its noted mechanisms of action is the
inhibition of the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling
pathway and the enhancement of p53 and p21 expression.[1]

e NF-KB Inhibition: The NF-kB pathway is a crucial regulator of inflammation and cell survival.
Its inhibition by eugenol acetate can contribute to the compound's anti-inflammatory and pro-

apoptotic effects in cancer cells.

e p53 and p21 Upregulation: p53 is a tumor suppressor protein that can induce cell cycle
arrest and apoptosis. p21 is a cyclin-dependent kinase inhibitor that is a downstream target
of p53. By enhancing the expression of both, eugenol acetate can help prevent the
proliferation of cancer cells.[1]
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Caption: The effect of Eugenol Acetate on NF-kB and p53 signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12363930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

